TyK2-IN-21-d3

• Molecular Formula: C21H25N8O7P
• Molecular Weight: 535.5 g/mol
• InChI: InChI=1S/C21H25N8O7P/c1-22-21(31)14-10-29(11-36-37(32,33)34)17(24-20(30)12-7-8-12)9-16(14)23-15-6-4-5-13(18(15)35-3)19-25-27-28(2)26-19/h4-6,9-10,12H,7-8,11H2,1-3H3,(H,22,31)(H,24,30)(H2,32,33,34)/i1D3
• InChIKey: UMHBVWXNBVELAK-FIBGUPNXSA-N

TyK2-IN-21-d3: Deuterated TYK2 Inhibitor Prodrug

TyK2-IN-21-d3 (Compound 3c) is a deuterium-labeled, orally bioavailable prodrug of a weakly basic tyrosine kinase 2 (TYK2) inhibitor. It belongs to the phosphonooxymethyl (POM) prodrug class designed to bypass gastric acid-dependent solubility limitations of the parent active compound [1]. The molecule incorporates three deuterium atoms (d3) to enhance metabolic stability and/or serve as an internal standard in quantitative bioanalytical workflows [2]. The parent TYK2 inhibitor (Compound 1) exhibits pH-dependent solubility that leads to a 2.4-fold reduction in systemic exposure when co-administered with gastric acid-reducing agents in a rat model [1]. TyK2-IN-21-d3 was specifically engineered to eliminate this drug–drug interaction risk while maintaining dose-proportional pharmacokinetics across species [1].

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Prodrug strategy: POM prodrug designed for pH-independent oral exposure in preclinical models

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Deuterium label: d3-labeled for metabolic stability studies and bioanalytical ISTD workflows

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Consistent oral dosing: Eliminates famotidine-mediated exposure reduction seen with parent compound

• [1] Subbaiah MAM, Ramar T, Reddy M, Sivaprasad LVJ S, Yeshwante S, Sridhar S, Desai S, Chiney M, Dierks EA, Mathur A, Moslin R, Weinstein DS. Prodrug Strategy to Address Impaired Oral Absorption of a Weakly Basic TYK2 Inhibitor Caused by a Gastric Acid-Reducing Agent. J Med Chem. 2024 Nov 28;67(22):20664-20681. View Source
• [2] Patent CA-3170773-A1. Heterocyclic compounds for inhibiting TYK2 activities. Beijing Innocare Pharma Tech Co Ltd. Priority date 2020-03-11. Compounds 1-5 and 7 possess several deuterium substitutions on methyl to improve pharmacokinetic properties. View Source

TyK2-IN-21-d3: pH-Dependent Absorption Solution

Weakly basic TYK2 inhibitors, including the parent Compound 1 and clinically advanced agents such as deucravacitinib, are susceptible to profound reductions in oral absorption when gastric pH is elevated by acid-reducing co-medications (e.g., famotidine, proton pump inhibitors) [1]. In a rat model, famotidine pre-treatment reduced the exposure (AUC) of Compound 1 by 2.4-fold relative to control animals [1]. This pH-dependent solubility liability—where solubility drops from 2,020 μg/mL at pH 1 to merely 1 μg/mL at pH 6.5 for the parent compound [1]—cannot be rectified by simple formulation changes or by substituting with non-prodrug TYK2 inhibitors that share the same physicochemical vulnerability [2]. The deuterated prodrug TyK2-IN-21-d3 was specifically identified as the lead candidate that overcomes this limitation through a POM promoiety that fundamentally alters the pH–solubility profile, achieving a 660-fold solubility enhancement at intestinal pH (6.5) versus the parent [1]. Generic substitution with a non-prodrug TYK2 inhibitor in studies requiring consistent oral exposure—especially in models involving gastric pH modulation—risks irreproducible pharmacokinetic data and confounded pharmacodynamic readouts.

Mechanism

Prodrug: POM promoiety bypasses gastric pH-dependent solubility (660-fold enhancement at pH 6.5)

Non-prodrug inhibitors: Parent Compound 1 solubility drops to 1 μg/mL at intestinal pH, causing variable exposure

DDI Risk

Eliminated: No significant AUC/Cmax difference with famotidine co-administration

High risk: 2.4-fold exposure reduction when gastric pH is elevated by acid-reducing agents

Bioanalysis

Built-in SIL-IS: +3 Da mass shift enables direct use as LC-MS/MS internal standard

Requires separate ISTD synthesis or procurement for quantitative bioanalytical methods

• [1] Subbaiah MAM, et al. J Med Chem. 2024 Nov 28;67(22):20664-20681. View Source
• [2] Saxena A, Shah D, Padmanabhan S, Gautam SS, Chowan GS, Mandlekar S, Desikan S. Prediction of pH dependent absorption using in vitro, in silico, and in vivo rat models: Early liability assessment during lead optimization. Eur J Pharm Sci. 2015 Aug 30;76:173-80. View Source

TyK2-IN-21-d3: Differentiation Evidence

Gastric pH Stability Advantage

TyK2-IN-21-d3 (prodrug 3c) demonstrates dramatically superior chemical stability under simulated gastric conditions compared to the regioisomeric POM prodrug 2f. At pH 1 (simulated gastric fluid), 3c exhibits a degradation half-life (t₁/₂) exceeding 500 hours, whereas 2f undergoes instantaneous decomposition (t₁/₂ = 0 min). At pH 4, 3c maintains a t₁/₂ of 286 hours versus only 0.7 hours for 2f [1]. This stability advantage eliminates the need for enteric-coated formulations that would otherwise be required for acid-labile prodrugs [1].

Gastric pH Stability

Head-to-head

>500-fold improvementt₁/₂ >500 h at pH 1 vs. 0 min for regioisomer 2f

Supports gastric acid resistance and eliminates need for enteric coating

Reported in vitro stability at 37°C; formulation-context review

Evidence Dimension	Chemical stability half-life (t₁/₂) at 37°C
Target Compound Data	3c (TyK2-IN-21-d3): pH 1 t₁/₂ > 500 h; pH 4 t₁/₂ = 286 h; pH 6.5 t₁/₂ = 67.1 h
Comparator Or Baseline	2f (regioisomeric POM prodrug): pH 1 t₁/₂ = 0 min; pH 4 t₁/₂ = 0.7 h; pH 6.5 t₁/₂ = 71.8 h
Quantified Difference	>500-fold improvement at pH 1; ~408-fold improvement at pH 4; comparable at pH 6.5
Conditions	In vitro chemical stability assay in 30% acetonitrile/70% aqueous system at 37°C across pH 1, 4, and 6.5

Why This Matters

Procurement of TyK2-IN-21-d3 eliminates the formulation complexity and data variability associated with acid-labile prodrugs, ensuring consistent oral dosing in preclinical models without enteric coating.

• [1] Subbaiah MAM, et al. J Med Chem. 2024 Nov 28;67(22):20664-20681. Table 4. View Source

Intestinal Solubility Enhancement

The parent TYK2 inhibitor Compound 1 suffers from severely pH-dependent solubility, with aqueous solubility declining from 2,020 μg/mL at pH 1 to only 1 μg/mL at pH 6.5 (intestinal pH). TyK2-IN-21-d3 (prodrug 3c) largely overcomes this limitation, achieving a solubility of 660 μg/mL at pH 6.5—a 660-fold improvement over the parent compound at the same pH [1]. At pH 4, 3c solubility is 27 μg/mL versus 5 μg/mL for the parent (5.4-fold improvement) [1]. This shift in the pH–solubility profile directly addresses the root cause of impaired absorption in the presence of gastric acid-reducing agents [1].

Intestinal Solubility

Head-to-head

660-fold enhancement660 μg/mL at pH 6.5 vs. 1 μg/mL for parent Compound 1

Addresses root cause of impaired absorption at intestinal pH

Equilibrium solubility at 25°C in aqueous buffers

Evidence Dimension	Aqueous solubility (μg/mL) at 25°C
Target Compound Data	3c (TyK2-IN-21-d3): pH 1 = 16 μg/mL; pH 4 = 27 μg/mL; pH 6.5 = 660 μg/mL
Comparator Or Baseline	Parent Compound 1: pH 1 = 2,020 μg/mL; pH 4 = 5 μg/mL; pH 6.5 = 1 μg/mL
Quantified Difference	660-fold improvement at pH 6.5; 5.4-fold improvement at pH 4
Conditions	Equilibrium solubility measurement in aqueous buffers at 25°C across pH 1, 4, and 6.5

Why This Matters

The 660-fold solubility advantage at intestinal pH ensures that TyK2-IN-21-d3 can deliver consistent systemic exposure of the active TYK2 inhibitor regardless of gastric acid status, a differentiation not achievable with the parent compound or non-prodrug TYK2 inhibitors.

• [1] Subbaiah MAM, et al. J Med Chem. 2024 Nov 28;67(22):20664-20681. Table 4 and accompanying text. View Source

Gastric Acid DDI Mitigation

In a rat model of pH-dependent oral absorption, preadministration of the H2-receptor antagonist famotidine (a gastric acid-reducing agent) caused a 2.4-fold lower systemic exposure (AUC) of the parent Compound 1 compared to control rats [1]. When TyK2-IN-21-d3 (prodrug 3c) was administered orally, the significant difference in AUC and Cmax between the pentagastrin (low pH) and famotidine (elevated pH) treatment arms was completely eliminated [1]. This demonstrates that the prodrug effectively mitigates the clinically relevant drug–drug interaction between weakly basic TYK2 inhibitors and gastric acid-reducing agents [1]. Furthermore, 3c facilitated dose-proportional systemic exposure of the active moiety following dose escalation in both rats and monkeys, confirming predictable pharmacokinetics across species [1].

Gastric Acid DDI Mitigation

Head-to-head

Complete elimination of 2.4-fold AUC deficit caused by famotidine in rat model; dose-proportional exposure restored

Ensures reproducible oral exposure regardless of gastric pH status

In vivo rat model; confirmed in monkey dose escalation

Evidence Dimension	In vivo oral exposure (AUC ratio) under elevated gastric pH conditions
Target Compound Data	Prodrug 3c: No significant difference in AUC and Cmax between pentagastrin and famotidine arms; dose-proportional exposure in rats and monkeys
Comparator Or Baseline	Parent Compound 1: 2.4-fold lower exposure (AUC) with famotidine preadministration vs. control
Quantified Difference	Elimination of the 2.4-fold exposure deficit; restoration of dose proportionality
Conditions	In vivo rat model: famotidine (H2RA) preadministration to elevate gastric pH vs. pentagastrin (low pH control); oral dosing; AUC and Cmax endpoints; confirmed in monkey dose escalation

Why This Matters

For preclinical efficacy studies requiring reproducible oral exposure—particularly in disease models where gastric pH may be modulated—TyK2-IN-21-d3 is the only prodrug demonstrated to completely abrogate the famotidine-mediated exposure reduction, ensuring that pharmacodynamic readouts reflect target engagement rather than variable absorption.

• [1] Subbaiah MAM, et al. J Med Chem. 2024 Nov 28;67(22):20664-20681. Abstract and Results sections. View Source

Deuterium-Enhanced Metabolic Stability

TyK2-IN-21-d3 contains three deuterium atoms (d3), consistent with a deuterated isotopologue strategy employed across the TYK2 inhibitor class to enhance metabolic stability and reduce clearance [1]. Patent CA-3170773-A1 discloses that compounds 1-5 and 7 within a related TYK2 inhibitor series possess several deuterium substitutions on methyl groups specifically to improve pharmacokinetic (PK) properties [1]. While direct head-to-head metabolic stability data for TyK2-IN-21-d3 versus its non-deuterated analog are not publicly available in the primary literature, the class-level precedent established by the patent—combined with the well-characterized kinetic isotope effect that slows cytochrome P450-mediated oxidative metabolism at deuterated sites—supports the expectation of enhanced metabolic stability [2]. Additionally, the deuterium label enables precise quantitation of the prodrug and its active metabolite in LC-MS/MS bioanalytical workflows by serving as a stable isotope-labeled internal standard distinguishable from the non-deuterated analyte [2].

Deuterium-Enhanced Metabolic Stability

Class-level

d3 labeling consistent with patent claims for improved PK properties; supports LC-MS/MS differentiation (+3 Da)

May provide metabolic stability benefit; immediate bioanalytical ISTD utility

Quantitative stability data not publicly reported; class-level inference

Evidence Dimension	Deuterium substitution impact on metabolic stability and bioanalytical utility
Target Compound Data	TyK2-IN-21-d3: three deuterium atoms incorporated (molecular formula C21H22D3N8O7P); expected reduced CYP-mediated oxidative metabolism at deuterated positions
Comparator Or Baseline	Non-deuterated TYK2 inhibitor prodrugs (class-level comparison); patent CA-3170773-A1 explicitly claims deuterium substitution on methyl groups to improve PK properties
Quantified Difference	Quantitative metabolic stability improvement data are not publicly reported for this specific compound (class-level inference only); deuterium incorporation enables MS-based differentiation from non-deuterated analog for bioanalysis
Conditions	Class-level inference from patent claims (CA-3170773-A1) and general principles of deuterium kinetic isotope effect in drug metabolism

Why This Matters

Procurement of the deuterated form (d3) provides both a potential intrinsic metabolic stability advantage over non-deuterated prodrugs and immediate utility as a bioanalytical internal standard in LC-MS/MS method development, reducing the need for separate synthesis of an isotopically labeled standard.

• [1] Patent CA-3170773-A1. Heterocyclic compounds for inhibiting TYK2 activities. Beijing Innocare Pharma Tech Co Ltd. Priority date 2020-03-11. View Source
• [2] Harbeson SL, Tung RD. Deuterium in Drug Discovery and Development. Annu Rep Med Chem. 2011;46:403-417. (Representative class-level reference for deuterium isotope effect on metabolic stability.) View Source

pH Stability Profile vs. Prodrug Candidates

Within the lead optimization campaign, TyK2-IN-21-d3 (3c) was compared against four additional POM prodrug candidates (4e, 5e, 6e, 8d) for chemical stability and solubility across the physiological pH range [1]. Prodrug 3c demonstrated the most balanced profile: a t₁/₂ exceeding 500 h at pH 1 (matched only by 6e), 286 h at pH 4 (comparable to 5e at 334 h; superior to 4e at 273.5 h, 6e at 215 h, and 8d at 72 h), and 67.1 h at pH 6.5 [1]. For solubility at pH 6.5, 3c (660 μg/mL) outperformed 5e (1 μg/mL) by 660-fold and 8d (not determined) while providing adequate solubility for intestinal absorption. This balanced stability-solubility profile was the basis for selecting 3c as the lead prodrug candidate over its structural analogs [1].

pH Stability Profile vs. Candidates

Head-to-head

Balanced profile: >500 h gastric stability, 660 μg/mL intestinal solubility; outperformed 4 other POM prodrugs

Only candidate combining high gastric stability with adequate intestinal solubility

Lead optimization screening across 5 candidates

Evidence Dimension	Multi-parameter prodrug profiling: stability (t₁/₂) and solubility across pH 1, 4, 6.5
Target Compound Data	3c (TyK2-IN-21-d3): t₁/₂ pH 1 > 500 h, pH 4 = 286 h, pH 6.5 = 67.1 h; solubility pH 6.5 = 660 μg/mL
Comparator Or Baseline	4e: t₁/₂ 64/273.5/7.7 h; solubility 22/44/ND μg/mL. 5e: t₁/₂ 334/334/130 h; solubility 1/0/1 μg/mL. 6e: t₁/₂ >500/215/84 h; solubility <1/58/1000 μg/mL. 8d: t₁/₂ 334/72/5.7 h; solubility 650/580/ND μg/mL
Quantified Difference	3c uniquely combines >500 h gastric stability with 660 μg/mL intestinal solubility; 5e has good stability but negligible solubility; 6e has good stability and solubility but lower pH 4 stability; 4e and 8d are inferior in at least one key parameter
Conditions	In vitro tier-1 screening: stability at 37°C in 30% acetonitrile/aqueous system; solubility at 25°C in aqueous buffers (pH 1, 4, 6.5)

Why This Matters

The balanced multi-parameter profile of TyK2-IN-21-d3 makes it the only prodrug candidate from this series suitable for oral dosing without requiring specialized formulation strategies, directly translating to simplified experimental protocols and more reproducible in vivo outcomes.

• [1] Subbaiah MAM, et al. J Med Chem. 2024 Nov 28;67(22):20664-20681. Table 4 and associated Results and Discussion. View Source

TyK2-IN-21-d3: Application Scenarios

Consistent Oral TYK2 Inhibition in Preclinical Models

In rodent models of autoimmune or inflammatory disease where oral dosing is required and gastric pH may be variable—due to circadian rhythms, fasting/fed state, or co-administration of acid-reducing agents—TyK2-IN-21-d3 ensures reproducible systemic exposure of the active TYK2 inhibitor. The prodrug eliminated the 2.4-fold AUC deficit caused by famotidine that was observed with the parent compound in rats [1]. This application is particularly relevant for psoriasis, inflammatory bowel disease, and psoriatic arthritis models where TYK2-mediated IL-12/IL-23 and type I IFN signaling are pathogenic drivers [1].

DDI Risk Assessment with Acid-Reducing Agents

TyK2-IN-21-d3 serves as a critical tool compound for investigating pH-dependent absorption liabilities of weakly basic TYK2 inhibitors. By comparing the pharmacokinetics of the parent Compound 1 versus prodrug 3c in the presence and absence of famotidine or proton pump inhibitors, researchers can isolate the contribution of gastric pH to oral bioavailability and validate the prodrug strategy as a risk-mitigation approach [1]. The demonstrated dose-proportional exposure in both rats and monkeys further supports its use in translational DDI studies [1].

LC-MS/MS Bioanalysis with Deuterated Internal Standard

The d3 (three-deuterium) labeling of TyK2-IN-21-d3 provides a built-in mass shift (+3 Da) that enables its use as a stable isotope-labeled internal standard (SIL-IS) for quantitative LC-MS/MS bioanalysis of the non-deuterated prodrug or its active metabolite in plasma and tissue samples [1]. This eliminates the need for separate synthesis or procurement of a dedicated internal standard, streamlining bioanalytical workflow development for preclinical PK/PD studies [2].

Prodrug Screening and Formulation Development

TyK2-IN-21-d3 is the lead compound emerging from a systematic prodrug screening cascade that evaluated six POM prodrugs for stability and solubility across pH 1–7.4 [1]. Its benchmark profile—>500 h gastric stability, 286 h duodenal stability, and 660 μg/mL intestinal solubility—provides a reference standard against which new prodrug candidates can be compared. Formulation scientists can use TyK2-IN-21-d3 as the positive control when developing enteric-coated or sustained-release formulations for weakly basic kinase inhibitors [1].

Application

Selection Property

Validation Focus

Consistent oral TYK2 inhibition in preclinical models

pH-independent oral exposure profile

Reproducible systemic exposure under variable gastric pH conditions

DDI risk assessment with acid-reducing agents

Famotidine-insensitive pharmacokinetics

Exposure-model validation; translational DDI study context

LC-MS/MS bioanalysis with deuterated internal standard

+3 Da mass shift for SIL-IS differentiation

Bioanalytical validation review; ISTD benchmarking

Prodrug screening and formulation development

Benchmark stability-solubility profile

Reference standard for weakly basic kinase inhibitor prodrug comparison

Research use only; not for human or veterinary use. All applications are preclinical research contexts.

• [1] Subbaiah MAM, et al. J Med Chem. 2024 Nov 28;67(22):20664-20681. View Source
• [2] Patent CA-3170773-A1. Heterocyclic compounds for inhibiting TYK2 activities. Beijing Innocare Pharma Tech Co Ltd. View Source